Cas no 363179-57-1 (2,3-Difluorophenyl isothiocyanate)

• Product Name: 2,3-Difluorophenyl isothiocyanate
• CAS No: 363179-57-1
• MF: C₇H₃F₂NS
• MW: 171.1672270298
• MDL: MFCD03093816
• CID: 304190
• PubChem ID: 2758330
• Update Time: 2025-04-19

2,3-Difluorophenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2-difluoro-3-isothiocyanato-
• (2-OXO-1,3-BENZOXAZOL-3(2H)-YL)ACETALDEHYDE
• 1,2-difluoro-3-isothiocyanatobenzene
• 2,3-Difluorophenyl isothiocyanate
• 2,3-DI-O-DICHLOROACETYL-4,6-O-ETHYLIDENE-
• LXZMTMXKVJBKNI-UHFFFAOYSA-N
• 2,3-difluorophenylisothiocyanate
• MFCD03093816
• CK2529
• DTXSID40374277
• AS-45921
• EN300-116398
• difluorophenyl-isothiocyanate
• SY143648
• A823199
• AKOS010310239
• 363179-57-1
• 1,2-Difluoro-3-isothiocyanato-benzene
• SCHEMBL2768046

• MDL： MFCD03093816
• Inchi： 1S/C7H3F2NS/c8-5-2-1-3-6(7(5)9)10-4-11/h1-3H
• InChI Key： LXZMTMXKVJBKNI-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC=C(C=1F)F

Computed Properties

• Exact Mass: 170.99500
• Monoisotopic Mass: 170.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4A^2
• XLogP3: 3.5

Experimental Properties

• Density: 1.26
• Boiling Point: 233 ºC
• Flash Point: 95 ºC
• Refractive Index: 1.536
• PSA: 44.45000
• LogP: 2.69910